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Compound of Interest

Compound Name: 3-Methylisonicotinonitrile

Cat. No.: B041241

Disclaimer: Direct experimental data on the biological activities of 3-Methylisonicotinonitrile
derivatives is limited in publicly available scientific literature. This guide, therefore, extrapolates
potential activities based on studies of structurally related isonicotinonitrile and cyanopyridine
compounds. The information presented herein is intended for research and drug development
professionals and should be interpreted as a theoretical framework to guide future investigation
into this specific class of compounds.

Introduction

Isonicotinonitrile, a pyridine ring substituted with a nitrile group at the 4-position, and its
derivatives represent a versatile scaffold in medicinal chemistry. These compounds have
demonstrated a broad spectrum of biological activities, including anticancer, antimicrobial, and
anti-inflammatory properties. The introduction of a methyl group at the 3-position of the
isonicotinonitrile core, creating 3-Methylisonicotinonitrile, offers a unique modification that
may modulate the pharmacokinetic and pharmacodynamic properties of these derivatives,
potentially leading to the development of novel therapeutic agents. This technical guide
provides a comprehensive overview of the plausible biological activities of 3-
Methylisonicotinonitrile derivatives, drawing parallels from closely related chemical
structures.

Potential Biological Activities
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Anticancer Activity

Derivatives of the closely related 3-cyanopyridine scaffold have shown significant potential as
anticancer agents. These compounds have been reported to inhibit key signaling pathways
involved in cancer cell proliferation and survival.

PIM-1 Kinase Inhibition: Certain cyanopyridine derivatives have been identified as potent
inhibitors of PIM-1 kinase, a serine/threonine kinase that is overexpressed in various cancers
and plays a crucial role in cell cycle progression and apoptosis.[1] Inhibition of PIM-1 can lead
to cell cycle arrest and induction of apoptosis in cancer cells.

Topoisomerase | Inhibition: Azaindenoisoquinolines, which can be synthesized from 3-Methyl-
4-cyanopyridine, are known inhibitors of Topoisomerase | (Topl).[2] Topl is an essential
enzyme for DNA replication and transcription, and its inhibition leads to DNA damage and cell
death in rapidly dividing cancer cells.[2]
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Caption: Potential PIM-1 Kinase Inhibition Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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